![molecular formula C17H17ClN2O2S B5794729 N-(2-chlorophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide](/img/structure/B5794729.png)
N-(2-chlorophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-chlorophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide, also known as ML277, is a small molecule compound that has gained significant attention in the scientific community due to its potential therapeutic applications. ML277 is a selective activator of the K_v7.1 potassium channel, which is responsible for regulating the electrical activity of cardiac muscle cells. ML277 has been shown to have promising effects in treating cardiac arrhythmias, making it a subject of interest for researchers in the field of cardiology.
Mechanism of Action
N-(2-chlorophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide acts by selectively activating the K_v7.1 potassium channel, which leads to an increase in the repolarization of cardiac muscle cells. This effect is achieved by increasing the opening of the channel, allowing more potassium ions to flow out of the cell and repolarize the membrane potential. This compound has been shown to be highly selective for the K_v7.1 channel, with minimal effects on other potassium channels.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, primarily related to its ability to activate the K_v7.1 potassium channel. These effects include an increase in the repolarization of cardiac muscle cells, a decrease in the duration of action potentials, and a reduction in the incidence of arrhythmias. This compound has also been shown to have minimal effects on other ion channels, making it a selective activator of the K_v7.1 channel.
Advantages and Limitations for Lab Experiments
N-(2-chlorophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has several advantages for use in laboratory experiments, including its high selectivity for the K_v7.1 channel, its ability to restore normal electrical activity in cardiac cells, and its optimized synthesis method. However, there are also some limitations to its use, including the need for specialized equipment to measure its effects on the K_v7.1 channel, and the potential for off-target effects on other ion channels.
Future Directions
There are several future directions for research on N-(2-chlorophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide, including its potential use in the treatment of other cardiac conditions, such as heart failure and hypertension. This compound may also be useful in studying the role of the K_v7.1 channel in other tissues, such as the nervous system. Additionally, the synthesis method for this compound may be further optimized to increase yields and reduce costs. Overall, this compound has significant potential for therapeutic applications and further research is needed to fully understand its mechanisms of action and potential uses.
Synthesis Methods
The synthesis of N-(2-chlorophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide involves several steps, starting with the reaction of 2-chlorobenzonitrile with 2-thiophenecarboxylic acid to form 2-(2-thienyl)benzonitrile. This intermediate is then reacted with piperidine-4-carboxylic acid to form the final product, this compound. The synthesis method has been optimized to produce high yields of pure this compound, making it suitable for large-scale production.
Scientific Research Applications
N-(2-chlorophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has been extensively studied in the context of cardiac arrhythmias, where it has been shown to be a potent and selective activator of the K_v7.1 potassium channel. This channel is responsible for regulating the repolarization of cardiac muscle cells, and its dysfunction can lead to various forms of arrhythmia. This compound has been shown to be effective in restoring normal electrical activity in cardiac cells, making it a potential therapeutic agent for arrhythmia.
Properties
IUPAC Name |
N-(2-chlorophenyl)-1-(thiophene-2-carbonyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17ClN2O2S/c18-13-4-1-2-5-14(13)19-16(21)12-7-9-20(10-8-12)17(22)15-6-3-11-23-15/h1-6,11-12H,7-10H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHBRBNNTGLXXGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NC2=CC=CC=C2Cl)C(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.